((3aR,8aS)-8,8a-Dihydro-3aH-indeno[1,2-d]oxazol-2-yl)((3aS,8aR)-8,8a-dihydro-3aH-indeno[1,2-d]oxazol-2-yl)methane

• IUPAC Name: (3aR,8bS)-2-[[(3aS,8bR)-4,8b-dihydro-3aH-indeno[1,2-d][1,3]oxazol-2-yl]methyl]-4,8b-dihydro-3aH-indeno[1,2-d][1,3]oxazole
• InChI: InChI=1S/C21H18N2O2/c1-3-7-14-12(5-1)9-16-20(14)22-18(24-16)11-19-23-21-15-8-4-2-6-13(15)10-17(21)25-19/h1-8,16-17,20-21H,9-11H2/t16-,17+,20+,21-
• InChI Key: BDHSVQLSNIGJNC-BTYSMDAFSA-N
• Canonical SMILES: C1C2C(C3=CC=CC=C31)N=C(O2)CC4=NC5C(O4)CC6=CC=CC=C56
• Isomeric SMILES: C1[C@@H]2[C@H](C3=CC=CC=C31)N=C(O2)CC4=N[C@H]5[C@@H](O4)CC6=CC=CC=C56
• Molecular Formula: C21H18N2O2
• Molecular Weight: 330.4 g/mol
• CAS No.: 1360771-89-6

Description

((3aR,8aS)-8,8a-Dihydro-3aH-indeno[1,2-d]oxazol-2-yl)((3aS,8aR)-8,8a-dihydro-3aH-indeno[1,2-d]oxazol-2-yl)methane is a useful research compound. Its molecular formula is C21H18N2O2 and its molecular weight is 330.387. The purity is usually 95%.
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Scientific Research Applications

• Synthesis Methods :

  • The synthesis of Chiral Bisoxazoline Ligands using the compound has been detailed, demonstrating its role in the preparation of organic chemicals (Hofstra, DeLano, & Reisman, 2020).
  • Compounds containing similar structural frameworks have been synthesized and characterized, focusing on their application in catalytic phospho-transfer reactions. However, it's noted that these complexes tend to favor competitive hydrolysis of starting diorgano-H-phosphonates (Jiang et al., 2001).

• Structural Applications :

  • Chiral pyridine-containing oxazoline derivatives have been synthesized and characterized, showcasing how the compound's structure can influence molecular conformation and potentially impact applications in asymmetric catalysis (Wolińska et al., 2021).
  • Silver(I) and Gold(I) complexes containing enantiopure Pybox ligands have been prepared, indicating the compound's role in the formation of complexes with potential applications in asymmetric catalysis (Borrajo-Calleja et al., 2016).